Cas no 63440-60-8 (2-(2-methylphenyl)-2-oxoacetaldehyde)

• Product Name: 2-(2-methylphenyl)-2-oxoacetaldehyde
• CAS No: 63440-60-8
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 526876
• Update Time: 2025-06-18

2-(2-methylphenyl)-2-oxoacetaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,2-methyl-a-oxo-
• 2-(2-methylphenyl)-2-oxoacetaldehyde
• G-KG

• Inchi： 1S/C9H8O2/c1-7-4-2-3-5-8(7)9(11)6-10/h2-6H,1H3
• InChI Key： ILRFLXHICGHRIN-UHFFFAOYSA-N
• SMILES： O=C(C=O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 148.05244

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2-methylphenyl)-2-oxoacetaldehyde

Comprehensive Overview of 2-(2-methylphenyl)-2-oxoacetaldehyde (CAS No. 63440-60-8)

2-(2-methylphenyl)-2-oxoacetaldehyde, also known by its CAS number 63440-60-8, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of an aldehyde group and a ketone moiety attached to a substituted benzene ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(2-methylphenyl)-2-oxoacetaldehyde is C₉H₈O₂, and its molecular weight is approximately 152.16 g/mol. The compound is typically a colorless or pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make it suitable for use in a variety of chemical processes and reactions.

In the realm of pharmaceutical research, 2-(2-methylphenyl)-2-oxoacetaldehyde has garnered attention due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have explored its role in the development of new drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The unique combination of functional groups in 2-(2-methylphenyl)-2-oxoacetaldehyde allows for the introduction of diverse substituents, thereby expanding the range of possible therapeutic applications.

Beyond pharmaceuticals, 2-(2-methylphenyl)-2-oxoacetaldehyde has found applications in the field of materials science. Its reactivity and ability to form stable derivatives make it an attractive candidate for the synthesis of polymers and other advanced materials. A study published in the Journal of Polymer Science highlighted the use of this compound in the development of high-performance polymers with enhanced mechanical properties and thermal stability. The researchers demonstrated that by incorporating 2-(2-methylphenyl)-2-oxoacetaldehyde into polymer chains, they could achieve significant improvements in material performance.

The synthetic versatility of 2-(2-methylphenyl)-2-oxoacetaldehyde has also been leveraged in the field of organic synthesis. Chemists at the Max Planck Institute for Coal Research have developed novel synthetic routes to produce this compound efficiently and on a large scale. These methods involve multi-step reactions that utilize readily available starting materials and mild reaction conditions, making them suitable for industrial applications. The ability to produce 2-(2-methylphenyl)-2-oxoacetaldehyde cost-effectively is crucial for its widespread adoption in various industries.

In addition to its synthetic applications, 2-(2-methylphenyl)-2-oxoacetaldehyde has been studied for its potential environmental impact. Researchers at the Environmental Protection Agency (EPA) have conducted toxicity assessments to evaluate its effects on aquatic organisms and ecosystems. The results indicate that while the compound is not highly toxic at low concentrations, it should be handled with care to prevent environmental contamination. Proper disposal methods and safety protocols are essential to ensure its safe use in industrial settings.

The future prospects for 2-(2-methylphenyl)-2-oxoacetaldehyde (CAS No. 63440-60-8) are promising, driven by ongoing research and development efforts across multiple disciplines. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation. Whether used as a building block for pharmaceuticals, a precursor for advanced materials, or a key intermediate in organic synthesis, 2-(2-methylphenyl)-2-oxoacetaldehyde remains a valuable asset in the chemical industry.